Cas no 31029-60-4 (1,4-diazabicyclo[4.2.0]octane)

• Product Name: 1,4-diazabicyclo[4.2.0]octane
• CAS No: 31029-60-4
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD19226691
• CID: 2182088
• Update Time: 2025-11-01

1,4-diazabicyclo[4.2.0]octane Chemical and Physical Properties

Names and Identifiers

• 1,4-Diaza-bicyclo[4.2.0]octane
• 1,4-diazabicyclo[4.2.0]octane

• MDL： MFCD19226691
• Inchi： 1S/C6H12N2/c1-3-8-4-2-7-5-6(1)8/h6-7H,1-5H2
• InChI Key： TUZPCJDZJHLWMX-UHFFFAOYSA-N
• SMILES： N12CCNCC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Additional information on 1,4-diazabicyclo[4.2.0]octane

Introduction to 1,4-diazabicyclo[4.2.0]octane (CAS No. 31029-60-4) and Its Emerging Applications in Chemical Biology

1,4-diazabicyclo[4.2.0]octane, identified by the chemical compound identifier CAS No. 31029-60-4, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This bicyclic amine features a nitrogen-containing ring system, which makes it a promising candidate for various biochemical applications, including drug design, molecular recognition, and catalysis. The compound’s rigid bicyclic framework and the presence of two adjacent nitrogen atoms contribute to its ability to interact with biological targets in a highly specific manner, making it an attractive scaffold for medicinal chemists and biochemists alike.

The structural motif of 1,4-diazabicyclo[4.2.0]octane is characterized by a bicyclic structure composed of three carbon atoms forming a cyclopropane ring fused to a seven-membered cycloheptane ring, with two nitrogen atoms incorporated into the system at the 1 and 4 positions. This arrangement imparts a high degree of conformational rigidity to the molecule, which is advantageous for binding studies as it minimizes unwanted conformational flexibility that could interfere with target interactions. The presence of two nitrogen atoms also allows for the formation of multiple hydrogen bonding interactions, further enhancing its potential as a binding partner in biological systems.

In recent years, 1,4-diazabicyclo[4.2.0]octane has been explored as a key intermediate in the synthesis of novel pharmacophores and peptidomimetics. Its ability to mimic the backbone structure of peptides while incorporating additional functional groups has made it particularly valuable in the development of protease inhibitors and other enzyme-targeting agents. For instance, studies have demonstrated that derivatives of this compound can effectively inhibit the activity of certain proteases by mimicking natural substrate structures, thereby disrupting enzymatic pathways relevant to various diseases.

One of the most compelling aspects of 1,4-diazabicyclo[4.2.0]octane is its utility in designing molecules that can selectively interact with biological targets without causing off-target effects. The precise spatial arrangement of functional groups around the nitrogen atoms allows for fine-tuning of binding affinities and selectivity profiles, which is crucial for developing therapeutic agents with minimal side effects. Researchers have leveraged this property to create novel inhibitors targeting bacterial enzymes involved in antibiotic resistance mechanisms, highlighting the compound’s potential in combating multidrug-resistant pathogens.

The chemical reactivity of 1,4-diazabicyclo[4.2.0]octane also makes it an interesting candidate for catalytic applications in organic synthesis. The nitrogen-rich environment provides multiple sites for coordination with transition metals, enabling its use as a ligand or catalyst precursor in cross-coupling reactions and other transformations relevant to pharmaceutical synthesis. Recent advances in transition metal-catalyzed reactions have demonstrated that incorporating this bicyclic amine into catalyst designs can improve reaction efficiency and selectivity, making it a valuable tool for synthetic chemists aiming to develop more sustainable and efficient synthetic routes.

From a computational chemistry perspective, 1,4-diazabicyclo[4.2.0]octane has been extensively studied to understand its interaction with biological targets at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound binds to proteins and nucleic acids, revealing key structural features that enhance binding affinity and specificity. These computational studies not only aid in rational drug design but also contribute to our fundamental understanding of molecular recognition processes in biological systems.

The pharmaceutical industry has shown particular interest in 1,4-diazabicyclo[4.2.0]octane due to its potential as a lead compound for drug discovery programs targeting neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The compound’s ability to cross the blood-brain barrier and interact with neuroreceptors has been investigated through preclinical studies, which suggest its utility as an adjunct therapy alongside existing treatments. Additionally, its structural similarity to certain natural products has prompted exploration into its role as a scaffold for antimicrobial agents capable of overcoming bacterial resistance mechanisms.

Another emerging area where 1,4-diazabicyclo[4.2.0]octane is making an impact is in materials science applications involving supramolecular chemistry and polymer design. The compound’s ability to form stable complexes with other molecules through hydrogen bonding and coordination interactions has led to its use as a building block for self-assembling structures and functional materials with unique properties such as stimuli-responsive behavior or enhanced mechanical strength.

The synthesis of 1,4-diazabicyclo[4.2.0]octane itself presents an interesting challenge due to its strained cyclic structure containing three-membered rings fused together at one position on each nitrogen atom involved; however advances made recently have enabled more efficient synthetic routes making this compound more readily available researchers worldwide enabling further exploration into potential applications across multiple scientific disciplines including medicinal chemistry biochemistry materials science nanotechnology all fields stand greatly benefit from continued study innovation surrounding this remarkable heterocyclic system